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Compound of Interest |

Compound Name: Dodec-2-enal
CAS No.: 4826-62-4
Cat. No.: B1235498
- 7

Focus Molecule: (E)-Dodec-2-enal (Mandarin
Aldehyde)
Abstract

This technical guide addresses the formulation, stabilization, and olfactory mechanics of (E)-
dodec-2-enal (CAS: 20407-84-5), a high-impact

-unsaturated aldehyde. Known for its intense mandarin, cilantro, and metallic facets, this
molecule represents a class of "super-aldehydes" that require pharmaceutical-grade handling
protocols due to their low odor detection thresholds (ppb range) and high reactivity. This
document provides researchers with validated protocols for synthesis verification, antioxidant
stabilization, and integration into hydrophobic matrices, treating the fragrance ingredient with
the rigor typically reserved for Active Pharmaceutical Ingredients (APIs).

Chemical Profile & Olfactory Mechanics[1]

(E)-dodec-2-enal is chemically distinct from its saturated counterpart (Lauric
aldehyde/Dodecanal). The

-unsaturation creates a rigid electronic environment that significantly alters its binding affinity to
Olfactory Receptors (ORs), specifically interacting with the OR6A2 receptor family, which is
genetically linked to the perception of "soapy" vs. "fresh" notes in cilantro.

1.1 Physicochemical Properties
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Implication for

Property Value .
Formulation
Specific isomer required for
IUPAC Name (E)-dodec-2-enal ]
target odor profile.
_ Moderate volatility; functions
Molecular Weight 182.30 g/mol )
as a Top-to-Middle note.
Highly lipophilic; requires non-
LogP (o/w) ~4.8 polar solvents (e.g., DPG,
IPM).
High diffusivity; pervasive in
Vapor Pressure 0.002 hPa (20°C) ]
headspace analysis.
. High Impact: Overdosing leads
Odor Threshold ~1-2 ppb (air)

to "fatty/rancid" off-notes.

1.2 Structural Causality

The electron-deficient alkene adjacent to the carbonyl group makes the molecule an
electrophile. This structure allows it to covalently modify nucleophilic residues in receptors
(transiently) or, more problematically, react with nucleophiles in the perfume base (amines,
thiols).

Stability & Degradation Pathways

The primary challenge in deploying Dodec-2-enal is its susceptibility to autoxidation and Schiff
base formation. Unlike saturated aldehydes, the conjugated system allows for radical
propagation that can rapidly degrade the olfactory profile from "Sparkling Mandarin" to "Rancid
Fat" (Dodec-2-enoic acid).

2.1 Degradation Logic (DOT Visualization)

The following diagram illustrates the critical failure modes for this molecule within a formulation
matrix.
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Figure 1: Chemical degradation pathways of (E)-dodec-2-enal showing oxidation risks and
Schiff base formation.

Application Protocols

To ensure reproducibility and stability, the following protocols must be adhered to. These are
designed to mimic "GLP" (Good Laboratory Practice) standards.

Protocol A: Stabilization & Stock Solution Preparation

Objective: To create a stable 10% working solution that minimizes oxidation potential.
Reagents:
e (E)-Dodec-2-enal (>95% purity).[1][2][3]
e Solvent: Triethyl Citrate (TEC) or Dipropylene Glycol (DPG).
o Antioxidant: BHT (Butylated Hydroxytoluene) or
-Tocopherol.
Methodology:

e Antioxidant Pre-load: Dissolve BHT in the chosen solvent (TEC) at 0.1% w/wbefore adding
the aldehyde. This ensures immediate protection upon mixing.

o Gravimetric Addition: Under a gentle stream of Nitrogen (
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), weigh the Dodec-2-enal into the solvent.
o Target: 10.00% Dodec-2-enal / 89.90% Solvent / 0.10% BHT.

o Homogenization: Stir magnetically for 10 minutes at room temperature. Do not heat, as heat
accelerates the polymerization of unsaturated aldehydes.

o Storage: Transfer to amber glass vials with Teflon-lined caps. Purge headspace with
Nitrogen before sealing. Store at 4°C.

Protocol B: The "Mandarin Twist" Accord (Demonstration)

Objective: To demonstrate the boosting effect of Dodec-2-enal in a citrus context without
dominating the profile.

Ingredient Parts per 1000 Function
Limonene (Orange Oil) 600.00 Primary Citrus Body
Linalool 150.00 Floral/Woody Bridge
Linalyl Acetate 100.00 Bergamot/Freshness
Citral 20.00 Lemon/Zest Character

High-Impact Mandarin Peel
(E)-Dodec-2-enal (10% sol.) 5.00

Effect

) Concord Grape/Neroli nuance

Methyl Anthranilate 2.00 ) ]

(Risk of Schiff Base)
Hedione (Methyl o ]

123.00 Diffusion/Radiance

Dihydrojasmonate)

Note on Methyl Anthranilate: In this accord, the Methyl Anthranilate will slowly react with
Dodec-2-enal to form a Schiff base. This is often intentional in citrus accords to increase
substantivity (longevity), but it will darken the color to yellow/orange over time.

Protocol C: Accelerated Stability Testing

Objective: Validation of shelf-life.
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o Sample Prep: Prepare the "Mandarin Twist" accord in triplicate.
» Conditions:
o SetA: 4°C (Control).
o Set B: 25°C (Ambient/Dark).
o Set C: 45°C (Accelerated Stress).
e Monitoring:
o Day 0, 7, 14, 30: Assess color change (Delta E) and olfactory profile.

o GC-MS Validation: Monitor the decrease in Dodec-2-enal peak area and the appearance

of Dodec-2-enoic acid.

o Pass Criteria: <10% degradation of Dodec-2-enal at Day 30 (45°C).

Formulation Workflow & Safety

Handling high-impact materials requires a strict workflow to prevent cross-contamination and

olfactory fatigue (anosmia).
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Figure 2: Standard Operating Procedure (SOP) for incorporating high-impact aldehydes.

4.1 Regulatory Compliance (IFRA & Safety)
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IFRA Standards: Dodec-2-enal is restricted due to skin sensitization potential. It falls under
the "Aldehyde" categories in QRA (Quantitative Risk Assessment).[1]

Sensitization: It is a Class 2B sensitizer.

Limit: Ensure the final concentration in the consumer product (e.g., Eau de Parfum) does not
exceed the IFRA 51st Amendment limits for the specific category (typically <0.05% in leave-
on products, though exact calculation based on the full formula is required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: High-Impact Aldehydes in Fragrance
Architecture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235498#dodec-2-enal-in-the-development-of-new-
fragrances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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